Cas no 94467-76-2 (Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris-)

Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris- structure
94467-76-2 structure
Product Name:Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris-
CAS No:94467-76-2
MF:C12H18N6O9
MW:390.306122303009
CID:752274
PubChem ID:3089546
Update Time:2025-04-19

Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2',2''-[(2,4,6-trinitro-1,3,5-benzenetriyl)triimino]tris-
    • 2-[3,5-bis(2-hydroxyethylamino)-2,4,6-trinitroanilino]ethanol
    • DTXSID40389023
    • 2,4,6-trinitro-1,3,5-tris(2-hydroxyethylamino)benzene
    • 1,3,5-tris(2-hydroxyethylamino)-2,4,6-trinitrobenzene
    • AKOS000416918
    • SCHEMBL9638790
    • 94467-76-2
    • BNULYKZFUFELNU-UHFFFAOYSA-N
    • SR-01000310564-1
    • SR-01000310564
    • Inchi: 1S/C12H18N6O9/c19-4-1-13-7-10(16(22)23)8(14-2-5-20)12(18(26)27)9(15-3-6-21)11(7)17(24)25/h13-15,19-21H,1-6H2
    • InChI Key: BNULYKZFUFELNU-UHFFFAOYSA-N
    • SMILES: OCCNC1C(=C(C(=C(C=1[N+](=O)[O-])NCCO)[N+](=O)[O-])NCCO)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 390.114
  • Monoisotopic Mass: 390.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 234Ų
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